Cas no 2058229-68-6 (1-[(benzyloxy)carbonyl]pyrrolidine-2,3-dicarboxylic acid)

• Product Name: 1-[(benzyloxy)carbonyl]pyrrolidine-2,3-dicarboxylic acid
• CAS No: 2058229-68-6
• MF: C₁₄H₁₅NO₆
• MW: 293.272004365921
• CID: 6003460
• PubChem ID: 85196887
• Update Time: 2025-06-15

1-[(benzyloxy)carbonyl]pyrrolidine-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]pyrrolidine-2,3-dicarboxylic acid
• 1,2,3-Pyrrolidinetricarboxylic acid, 1-(phenylmethyl) ester
• 1-[(benzyloxy)carbonyl]pyrrolidine-2,3-dicarboxylicacid
• 1-phenylmethoxycarbonylpyrrolidine-2,3-dicarboxylic acid
• AKOS024461907
• 2058229-68-6
• EN300-749215

• Inchi： 1S/C14H15NO6/c16-12(17)10-6-7-15(11(10)13(18)19)14(20)21-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,16,17)(H,18,19)
• InChI Key： NIIUGBSJDDEZIR-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(C(O)=O)C1C(O)=O

Computed Properties

• Exact Mass: 293.08993720g/mol
• Monoisotopic Mass: 293.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.447±0.06 g/cm3(Predicted)
• Boiling Point: 545.5±50.0 °C(Predicted)
• pka: 3.59±0.40(Predicted)

Additional information on 1-[(benzyloxy)carbonyl]pyrrolidine-2,3-dicarboxylic acid

Comprehensive Overview of 1-[(benzyloxy)carbonyl]pyrrolidine-2,3-dicarboxylic acid (CAS No. 2058229-68-6)

1-[(benzyloxy)carbonyl]pyrrolidine-2,3-dicarboxylic acid (CAS No. 2058229-68-6) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and medicinal chemistry. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in drug design due to their rigid cyclic structure and functional group diversity. The presence of both carboxylic acid and benzyloxycarbonyl (Cbz) protecting group makes it a valuable intermediate for constructing complex molecules, particularly in the development of protease inhibitors and bioactive peptides.

In recent years, the demand for pyrrolidine-based building blocks like 1-[(benzyloxy)carbonyl]pyrrolidine-2,3-dicarboxylic acid has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Researchers frequently search for "Cbz-protected pyrrolidine derivatives" or "dicarboxylic acid scaffolds for drug discovery," reflecting its relevance in modern structure-activity relationship (SAR) studies. Its CAS number, 2058229-68-6, is often queried in chemical databases to verify purity and sourcing, underscoring its importance in high-throughput screening.

The compound's unique stereochemical configuration at the 2- and 3-positions of the pyrrolidine ring enables precise modulation of biological activity. This feature aligns with the growing interest in "chiral auxiliaries in asymmetric synthesis" and "fragment-based drug design," topics trending in computational chemistry forums. Additionally, its benzyloxycarbonyl group offers selective deprotection strategies, a hot topic in "green chemistry" discussions aiming to reduce synthetic steps.

From an industrial perspective, 1-[(benzyloxy)carbonyl]pyrrolidine-2,3-dicarboxylic acid is synthesized via controlled esterification and carboxylation processes, often optimized for scalability. FAQs like "how to purify Cbz-pyrrolidine derivatives" or "solubility of dicarboxylic acids in organic solvents" highlight practical challenges addressed in recent patents. Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility, making it a staple in laboratories focusing on "peptide mimetics" and "bioconjugation techniques."

In summary, 1-[(benzyloxy)carbonyl]pyrrolidine-2,3-dicarboxylic acid (CAS No. 2058229-68-6) exemplifies the intersection of synthetic accessibility and functional adaptability. Its applications span from lead compound optimization to material science, resonating with current trends in "AI-driven molecular docking" and "sustainable pharmaceutical manufacturing." As research continues to explore its potential, this compound remains a cornerstone in innovative chemical methodologies.